Cas no 887267-45-0 (4-Fluoro-2-phenoxybenzaldehyde)
887267-45-0 structure
Product Name:4-Fluoro-2-phenoxybenzaldehyde
CAS No:887267-45-0
MF:C13H9FO2
MW:216.207767248154
CID:2626057
PubChem ID:26985102
Update Time:2025-04-21
4-Fluoro-2-phenoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 4-fluoro-6-phenoxybenzaldehyde
- 887267-45-0
- DTXSID40650402
- 4-Fluoro-2-phenoxybenzaldehyde
-
- Inchi: 1S/C13H9FO2/c14-11-7-6-10(9-15)13(8-11)16-12-4-2-1-3-5-12/h1-9H
- InChI Key: DAWRKBHLUAPLHG-UHFFFAOYSA-N
- SMILES: FC1C=CC(C=O)=C(C=1)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 216.05865769Da
- Monoisotopic Mass: 216.05865769Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
4-Fluoro-2-phenoxybenzaldehyde Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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